Cas no 2680687-48-1 (tert-butyl N-3-cyano-1-(4-methoxyphenyl)-4,5-dimethyl-1H-pyrrol-2-ylcarbamate)

• Product Name: tert-butyl N-3-cyano-1-(4-methoxyphenyl)-4,5-dimethyl-1H-pyrrol-2-ylcarbamate
• CAS No: 2680687-48-1
• MF: C₁₉H₂₃N₃O₃
• MW: 341.404224634171
• CID: 5621593
• PubChem ID: 165932135
• Update Time: 2025-05-25

tert-butyl N-3-cyano-1-(4-methoxyphenyl)-4,5-dimethyl-1H-pyrrol-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[3-cyano-1-(4-methoxyphenyl)-4,5-dimethyl-1H-pyrrol-2-yl]carbamate
• 2680687-48-1
• EN300-28297258
• tert-butyl N-3-cyano-1-(4-methoxyphenyl)-4,5-dimethyl-1H-pyrrol-2-ylcarbamate

• Inchi： 1S/C19H23N3O3/c1-12-13(2)22(14-7-9-15(24-6)10-8-14)17(16(12)11-20)21-18(23)25-19(3,4)5/h7-10H,1-6H3,(H,21,23)
• InChI Key： ORQPSYQAYZNXPL-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C#N)C(C)=C(C)N1C1C=CC(=CC=1)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 341.17394160g/mol
• Monoisotopic Mass: 341.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 76.3Ų

Additional information on tert-butyl N-3-cyano-1-(4-methoxyphenyl)-4,5-dimethyl-1H-pyrrol-2-ylcarbamate

Comprehensive Overview of tert-butyl N-3-cyano-1-(4-methoxyphenyl)-4,5-dimethyl-1H-pyrrol-2-ylcarbamate (CAS No. 2680687-48-1)

The compound tert-butyl N-3-cyano-1-(4-methoxyphenyl)-4,5-dimethyl-1H-pyrrol-2-ylcarbamate, identified by its CAS No. 2680687-48-1, is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrrole core substituted with cyano, methoxyphenyl, and tert-butyl carbamate groups, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its role in developing novel kinase inhibitors and anti-inflammatory agents, aligning with current trends in targeted drug discovery.

In recent years, the demand for heterocyclic compounds like tert-butyl N-3-cyano-1-(4-methoxyphenyl)-4,5-dimethyl-1H-pyrrol-2-ylcarbamate has surged, driven by advancements in medicinal chemistry and crop protection. The pyrrole scaffold, in particular, is a hotspot for innovation, as it mimics natural alkaloids and exhibits diverse biological activities. This compound’s CAS No. 2680687-48-1 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

One of the key features of this molecule is its cyano group, which enhances binding affinity to enzymatic targets. Combined with the 4-methoxyphenyl moiety, it offers tunable electronic properties, making it adaptable for drug design applications. The tert-butyl carbamate protection further ensures stability during synthetic transformations, a critical factor for multi-step synthesis workflows. These attributes have positioned CAS No. 2680687-48-1 as a candidate for optimizing ADME (Absorption, Distribution, Metabolism, Excretion) profiles in preclinical studies.

From an industrial perspective, tert-butyl N-3-cyano-1-(4-methoxyphenyl)-4,5-dimethyl-1H-pyrrol-2-ylcarbamate is also explored for its potential in green chemistry initiatives. Its synthetic route can be optimized using catalytic methods to reduce waste, aligning with the global push for sustainable manufacturing. Questions like “How to synthesize pyrrole derivatives efficiently?” or “What are the applications of cyano-substituted carbamates?” are common in search engines, underscoring the compound’s interdisciplinary appeal.

In summary, CAS No. 2680687-48-1 represents a versatile building block for researchers tackling challenges in drug discovery and material science. Its structural complexity and functional group diversity make it a subject of ongoing investigation, particularly in the context of personalized medicine and agrochemical innovation. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in next-generation therapeutic and industrial solutions.